Cas no 1859087-87-8 (1-bromo-4-methyl-9H-thioxanthen-9-one)

1-Bromo-4-methyl-9H-thioxanthen-9-one is a brominated thioxanthenone derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring a thioxanthenone core with bromine and methyl substituents, makes it a valuable intermediate for constructing complex heterocyclic compounds. The bromine atom enhances reactivity in cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. This compound is particularly useful in photochemistry and materials science due to its potential as a photoinitiator or light-sensitive moiety. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers value it for its versatility in functionalization and its role in developing novel bioactive molecules.
1-bromo-4-methyl-9H-thioxanthen-9-one structure
1859087-87-8 structure
Product Name:1-bromo-4-methyl-9H-thioxanthen-9-one
CAS No:1859087-87-8
MF:C14H9BrOS
MW:305.189661741257
MDL:MFCD31652595
CID:4629685
PubChem ID:110191561
Update Time:2025-06-06

1-bromo-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-methyl-9H-thioxanthen-9-one
    • MDL： MFCD31652595
    • Inchi： 1S/C14H9BrOS/c1-8-6-7-10(15)12-13(16)9-4-2-3-5-11(9)17-14(8)12/h2-7H,1H3
    • InChI Key： QFUJJBSGLCDRNY-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C)C2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

  • Exact Mass: 303.95575g/mol
  • Monoisotopic Mass: 303.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų

1-bromo-4-methyl-9H-thioxanthen-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D774509-100mg
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%
100mg
 $285 2024-06-06
eNovation Chemicals LLC
D774509-250mg
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%
250mg
 $445 2023-05-17
eNovation Chemicals LLC
D774509-1g
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%
1g
 $825 2023-05-17
Key Organics Ltd
AS-63399-100MG
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 >95%
100mg
 £354.00 2023-09-09
Key Organics Ltd
AS-63399-250MG
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 >95%
0mg
 ￡581.00 2023-04-05
Chemenu
CM428698-100mg
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%+
100mg
 $185 2023-03-25
Chemenu
CM428698-250mg
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%+
250mg
 $323 2023-03-25
Chemenu
CM428698-1g
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 95%+
1g
 $640 2023-03-25
Key Organics Ltd
AS-63399-0.25g
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 >95%
0.25g
 £581.00 2023-09-09
Aaron
AR01DK7Z-100mg
1-bromo-4-methyl-9H-thioxanthen-9-one
 1859087-87-8 96%
100mg
 $252.00 2023-12-14

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